Cas no 71731-58-3 (Tiquizium bromide)

• Product Name: Tiquizium bromide
• CAS No: 71731-58-3
• MF: C₁₉H₂₄BrNS₂
• MW: 410.434561729431
• CID: 59256
• PubChem ID: 72159
• Update Time: 2025-05-17

Tiquizium bromide Chemical and Physical Properties

Names and Identifiers

• Tiquizium bromide
• (5R,9aR)-7-(Dithiophen-2-ylmethylidene)-5-methyl-1,2,3,4,6,8,9,9a-octahydroquinolizin-5-ium bromide
• TIQUIZUIM BROMIDE,ENTERPRISE STANDARD
• 2H-Quinolizinium,3-(di-2-thienylmethylene)octahydro-5-methyl-,bromide,(5R,9aR)-rel-(9CI)
• 2H-Quinolizinium,3-(di-2-thienylmethylene)octahydro-5-methyl-,bromide,trans
• 3-(di-thiophen-2-yl-methylene)-5t-methyl-(9ar)-octahydro-quinolizinium,bromide
• Advaston
• Aspora
• Gastirol
• HS 902
• HSR 902
• Thiaton
• Tiquizium
• SMR004701242
• UNII-659K6049SF
• DTXCID0026757
• 71731-58-3
• Bromuro de tiquizio
• Bromuro de tiquizio [INN-Spanish]
• Thiaton (TN)
• (5R,9aR)-3-[di(thiophen-2-yl)methylidene]-5-methyloctahydro-2H-quinolizin-5-ium bromide
• NS00127187
• TIQUIZIUM BROMIDE [MART.]
• Quinolizinium, decahydro-3-(di(2-thienyl)methylene)-5-methyl-, bromide, (E)-
• 3-(Di(2-thienyl)methylene)-5-methyldecahydroquinolizinium bromide
• Bromure de tiquizium [INN-French]
• TIQUIZIUM BROMIDE [INN]
• NCGC00167984-01
• Q27263861
• 659K6049SF
• CHEBI:32232
• Bromure de tiquizium
• TIQUIZIUM BROMIDE [WHO-DD]
• Tiquizii bromidum [INN-Latin]
• Breiful
• DTXSID2046757
• Dithienylmethylene methyl trans-quinolizidinium
• TIQUIZIUM BROMIDE [MI]
• Tox21_112604
• trans-3-(Di-2-thienylmethylene)octahydro-5-methyl-2H-quinolizinium bromide
• Tiapaston
• Tiquizium bromide [INN:JAN]
• 3-(Di-2-thienylmethylene)-5-methyl-trans-quinolizidinium bromide
• Thiameron
• D01875
• CAS-71731-58-3
• MLS006010103
• (+/-)-TRANS-3-(DI-2-THIENYLMETHYLENE)OCTAHYDRO-5-METHYL-2H-QUINOLIZINIUM BROMIDE
• AKOS025311222
• (5R,9aR)-3-[di(thiophen-2-yl)methylidene]-5-methyloctahydro-2H-quinolizinium bromide
• Tiquizii bromidum
• Tiquizium bromide (JAN/INN)
• CHEMBL2360047
• (5R,9aR)-7-(dithiophen-2-ylmethylidene)-5-methyl-1,2,3,4,6,8,9,9a-octahydroquinolizin-5-ium;bromide
• HSR-902
• 2H-Quinolizinium, 3-(di-2-thienylmethylene)octahydro-5-methyl-,bromide, (5R,9aR)-rel-
• TIQUIZIUM BROMIDE [JAN]
• (5R)-3-(dithiophen-2-ylmethylene)-5-methyldecahydroquinolizinium bromide
• Tiquizium (bromide)
• Thiwan
• SCHEMBL24151
• SBI-0654172.0001

• MDL： MFCD00941407
• Inchi： 1S/C19H24NS2.BrH/c1-20-11-3-2-6-16(20)10-9-15(14-20)19(17-7-4-12-21-17)18-8-5-13-22-18;/h4-5,7-8,12-13,16H,2-3,6,9-11,14H2,1H3;1H/q+1;/p-1/t16-,20-;/m1./s1
• InChI Key： VKBNGRDAHSELMQ-KYSFMIDTSA-M
• SMILES： [Br-].S1C=CC=C1/C(/C1=CC=CS1)=C1/CC[C@H]2CCCC[N@+]2(C)C/1

Computed Properties

• Exact Mass: 409.05300
• Monoisotopic Mass: 409.05335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Melting Point: 295-297°C (dec)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 56.48000
• LogP: 2.36720
• Vapor Pressure: No data available

Tiquizium bromide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines

Additional information on Tiquizium bromide

Comprehensive Overview of Tiquizium bromide (CAS No. 71731-58-3): Properties, Applications, and Industry Insights

Tiquizium bromide (CAS No. 71731-58-3) is a quaternary ammonium compound with significant applications in the pharmaceutical and chemical industries. Known for its anticholinergic properties, this compound has garnered attention for its potential therapeutic uses. The chemical structure of Tiquizium bromide features a quaternary nitrogen atom, which contributes to its biological activity. Researchers and industry professionals often search for "Tiquizium bromide uses" or "CAS 71731-58-3 supplier," reflecting the growing interest in this compound.

In recent years, the demand for Tiquizium bromide has increased due to its role in developing treatments for gastrointestinal disorders. The compound's ability to modulate acetylcholine receptors makes it a candidate for addressing conditions like irritable bowel syndrome (IBS). Searches for "Tiquizium bromide mechanism of action" or "71731-58-3 solubility" highlight the need for detailed technical data. Its solubility in water and organic solvents further expands its utility in formulation development.

From a manufacturing perspective, Tiquizium bromide is synthesized through well-documented chemical processes, ensuring high purity and consistency. Quality control measures, such as HPLC analysis, are critical to meeting regulatory standards. Keywords like "Tiquizium bromide synthesis" and "CAS 71731-58-3 purity" are frequently queried by chemists and procurement specialists. The compound's stability under various storage conditions also makes it a reliable choice for long-term applications.

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In conclusion, Tiquizium bromide (CAS No. 71731-58-3) represents a versatile compound with broad industrial and therapeutic potential. Its anticholinergic properties, coupled with ongoing research into novel applications, position it as a valuable asset in modern chemistry and medicine. By addressing common search queries and industry trends, this overview aims to provide a authoritative resource for professionals seeking in-depth knowledge about this compound.